Cas no 2229472-34-6 (1-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-ylcyclopropan-1-amine)

• Product Name: 1-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-ylcyclopropan-1-amine
• CAS No: 2229472-34-6
• MF: C₁₅H₁₉N₃
• MW: 241.331463098526
• CID: 6407392
• PubChem ID: 165947897
• Update Time: 2025-11-03

1-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-ylcyclopropan-1-amine
• 2229472-34-6
• EN300-1863054
• 1-[2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]cyclopropan-1-amine

• Inchi： 1S/C15H19N3/c1-14(2,15(16)8-9-15)12-10-17-18-13(12)11-6-4-3-5-7-11/h3-7,10H,8-9,16H2,1-2H3,(H,17,18)
• InChI Key： GFMXYMDGZFEOEM-UHFFFAOYSA-N
• SMILES： NC1(C(C)(C)C2C=NNC=2C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 241.157897619g/mol
• Monoisotopic Mass: 241.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.7Ų

Additional information on 1-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-ylcyclopropan-1-amine

1-(2-(3-Phenyl-1H-Pyrazol-4-yl)Propan-2-yl)Cyclopropanamine: A Comprehensive Overview

The compound 1-(2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl)cyclopropanamine (CAS No. 2229472-34-6) is a fascinating molecule with significant potential in various fields of organic chemistry and materials science. This compound, often referred to as cyclopropylamine derivative, has garnered attention due to its unique structural features and promising applications in drug discovery and advanced materials development. Recent studies have highlighted its role in heterocyclic chemistry, particularly in the synthesis of bioactive compounds and functional materials.

Structural Insights and Synthesis: The molecule combines a cyclopropane ring with a pyrazole moiety, creating a structure that is both rigid and versatile. The cyclopropane ring contributes to the molecule's stability, while the pyrazole group introduces aromaticity and potential for hydrogen bonding. This combination makes it an ideal candidate for exploring novel synthetic pathways. Recent advancements in catalytic methods have enabled efficient synthesis of this compound, leveraging transition metal catalysts to achieve high yields and selectivity.

Applications in Drug Discovery: The compound has shown promise in the development of bioactive agents, particularly in the context of enzyme inhibition and receptor targeting. Its ability to form stable interactions with biological targets makes it a valuable lead compound for medicinal chemists. For instance, studies have demonstrated its potential as an antimicrobial agent, with activity against a range of bacterial strains. Additionally, its structural flexibility allows for further functionalization, enabling the exploration of diverse pharmacophores.

Materials Science Perspective: Beyond its biological applications, 1-(2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl)cyclopropanamine has found utility in materials science. Its incorporation into polymer systems has been investigated for enhancing mechanical properties and thermal stability. Researchers have explored its use as a building block for constructing advanced materials, such as stimuli-responsive polymers and high-performance composites.

Recent Research Developments: Recent studies have focused on optimizing the synthesis of this compound to enhance scalability and reduce environmental impact. Green chemistry approaches, including the use of biodegradable solvents and recyclable catalysts, have been successfully implemented. Furthermore, computational modeling has played a pivotal role in predicting the compound's behavior under various conditions, aiding in its rational design and application.

Conclusion: The compound 1-(2-(3-phenyl-1H-pyrazol-4-y)lpropan - 2 - yl)cyclopropanamine (CAS No. 2229472 - 34 - 6) stands at the intersection of organic synthesis, drug discovery, and materials science. Its unique structure and versatile properties make it a valuable asset for researchers across these disciplines. As ongoing research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play an increasingly important role in advancing scientific innovation.